Cas no 2137648-56-5 (3-(4-Chlorophenyl)isothiazolidine 1,1-dioxide)

• Product Name: 3-(4-Chlorophenyl)isothiazolidine 1,1-dioxide
• CAS No: 2137648-56-5
• MF: C₉H₁₀ClNO₂S
• MW: 231.699200153351
• CID: 6313295
• PubChem ID: 165461641
• Update Time: 2025-10-29

3-(4-Chlorophenyl)isothiazolidine 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• EN300-746486
• 3-(4-chlorophenyl)-1lambda6,2-thiazolidine-1,1-dione
• 3-(4-Chlorophenyl)isothiazolidine 1,1-dioxide
• 2137648-56-5

• Inchi： 1S/C9H10ClNO2S/c10-8-3-1-7(2-4-8)9-5-6-14(12,13)11-9/h1-4,9,11H,5-6H2
• InChI Key： YHHWUULRXDCGCS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1CCS(N1)(=O)=O

Computed Properties

• Exact Mass: 231.0120774g/mol
• Monoisotopic Mass: 231.0120774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 54.6Ų

Additional information on 3-(4-Chlorophenyl)isothiazolidine 1,1-dioxide

Introduction to 3-(4-Chlorophenyl)isothiazolidine 1,1-dioxide (CAS No. 2137648-56-5)

3-(4-Chlorophenyl)isothiazolidine 1,1-dioxide, identified by the Chemical Abstracts Service Number (CAS No.) 2137648-56-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the isothiazolidine class, a structural motif known for its versatile biological activities. The presence of a chlorophenyl substituent and the dioxide functional group imparts unique chemical properties that make it a promising candidate for further exploration in drug discovery.

The molecular structure of 3-(4-Chlorophenyl)isothiazolidine 1,1-dioxide consists of a five-membered ring containing sulfur and oxygen atoms, with a phenyl group attached at the 4-position and chlorinated at the 4-position of that phenyl ring. This specific arrangement contributes to its reactivity and potential interactions with biological targets. The compound’s solubility, stability, and metabolic profile are critical factors that influence its suitability for pharmaceutical applications.

In recent years, there has been growing interest in exploring the pharmacological potential of isothiazolidine derivatives. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The chlorophenyl moiety in 3-(4-Chlorophenyl)isothiazolidine 1,1-dioxide is particularly noteworthy, as chlorinated aromatic rings are frequently found in bioactive molecules due to their ability to enhance binding affinity and metabolic stability.

One of the most compelling aspects of this compound is its structural similarity to known pharmacophores. For instance, isothiazolidine derivatives have been studied for their role in modulating enzyme activity and receptor binding. The dioxide functional group in the molecule can participate in hydrogen bonding and other non-covalent interactions, which are essential for drug-receptor recognition. These features make 3-(4-Chlorophenyl)isothiazolidine 1,1-dioxide a valuable scaffold for designing novel therapeutic agents.

Recent studies have highlighted the importance of heterocyclic compounds in drug development. Among these, isothiazolidines have emerged as a class of compounds with significant therapeutic potential. Researchers have been particularly interested in their ability to inhibit key enzymes involved in inflammatory pathways. For example, derivatives of isothiazolidines have shown inhibitory effects on cyclooxygenase (COX) and lipoxygenase (LOX), enzymes that play a crucial role in the production of pro-inflammatory mediators.

The chlorophenyl substituent in 3-(4-Chlorophenyl)isothiazolidine 1,1-dioxide may contribute to its ability to interact with biological targets by enhancing lipophilicity and reducing metabolic degradation. This property is particularly important for oral bioavailability, a critical factor in drug design. Additionally, the presence of both sulfur and oxygen atoms in the heterocyclic ring allows for diverse chemical modifications, enabling researchers to fine-tune the compound’s pharmacological profile.

In vitro studies have begun to unravel the mechanistic aspects of 3-(4-Chlorophenyl)isothiazolidine 1,1-dioxide. Initial experiments suggest that this compound may exhibit inhibitory activity against certain kinases and transcription factors implicated in cancer progression. The ability to modulate these targets could make it a valuable tool in oncology research. Furthermore, its potential anti-inflammatory properties have been explored in models of acute and chronic inflammation, demonstrating its broad therapeutic scope.

The synthesis of 3-(4-Chlorophenyl)isothiazolidine 1,1-dioxide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex heterocyclic compounds more efficiently than ever before. Techniques such as transition-metal-catalyzed coupling reactions and microwave-assisted synthesis have significantly improved the accessibility of such molecules for further investigation.

As research continues to uncover new biological activities of isothiazolidine derivatives, compounds like 3-(4-Chlorophenyl)isothiazolidine 1,1-dioxide are likely to play an increasingly important role in drug discovery programs. Their unique structural features offer opportunities for developing novel therapeutics with improved efficacy and reduced side effects. Collaborative efforts between chemists, biologists, and pharmacologists are essential for translating these findings into clinical applications.

The future direction of research on 3-(4-Chlorophenyl)isothiazolidine 1,1-dioxide may include exploring its interactions with other biological targets beyond kinases and transcription factors. Additionally, computational studies using molecular modeling techniques could provide insights into its binding mode and help guide the design of more potent derivatives. Such interdisciplinary approaches are crucial for advancing our understanding of this promising compound.

In conclusion,3-(4-Chlorophenyl)isothiazolidine 1,1-dioxide (CAS No. 2137648-56-5) represents an exciting opportunity for pharmaceutical innovation. Its unique structural features and demonstrated biological activities position it as a candidate for further development into novel therapeutic agents. As research progresses，this compound will continue to be a focal point for scientists seeking to address unmet medical needs through innovative chemical solutions.